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Compound Focus: Pyridine hydroiodide

CAS No.: 18820-83-2

Cat. No.: S1832926

Pyridine Hydroiodide Handling Guide

Q1: What are the key properties of pyridine hydroiodide that affect its handling? Pyridine
Hydroiodide (Pyridine Hydroiodide, CAS No. 18820-83-2) is a salt with the molecular formula CsHsN-HI
and a molecular weight of 207.01 g/mol [1] [2]. Its most critical handling property is its hygroscopic nature,

meaning it readily absorbs moisture from the air [2]. The following table summarizes its essential

characteristics:
Property Specification / Value
Appearance White to Light yellow to Light orange powder or crystals [2]
Purity >98.0% (HPLC) [2]
Melting Point 210 °C (with decomposition) [2]
Solubility in Water Soluble [2]
Hygroscopicity Yes; condition to avoid [2]

Q2: How should I store pyridine hydroiodide to prevent moisture-related issues? Proper storage is

crucial to maintain the compound's stability and prevent decomposition. Adhere to the following guidelines
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[2]:

e Temperature: Store at Room Temperature, and it is recommended to keep it in a cool and dark
place (<15°C).

e Atmosphere: Store under an inert gas (such as nitrogen or argon) to minimize contact with
moisture and oxygen in the air.

e Container: Always keep the container tightly sealed when not in use.

Q3: What common problems occur due to improper handling, and how can I fix them? The most

common issues arise from exposure to humid air. Here is a troubleshooting guide:

Problem Probable Cause Solution / Corrective Action
Clumping/Caking of Absorption of atmospheric Use a spatula to break up clumps in a
powder moisture [3] [2]. controlled environment. Weigh and use

material quickly.

Change in Appearance Moisture absorption and/or Check storage conditions. If the material
(e.g., darkening) onset of decomposition. has changed color significantly, do not use
it for sensitive reactions.

Poor Purity/ Yield in Use of degraded starting Always use a fresh, properly stored batch.
reactions material due to moisture Verify the purity before use in critical
ingress. synthesis steps.

Q4: What safety precautions should I take when handling this compound? Pyridine hydroiodide can

cause skin and eye irritation [2]. Follow these safety practices:

¢ Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face protection
[2].
¢ Handling: After handling, wash skin thoroughly with plenty of soap and water [2].
¢ In Case of Contact:
o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Get medical attention if irritation persists [2].
o Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice [2].

Q5: Is there a recommended workflow for handling this material during experiments? Yes, to minimize

air exposure, follow a strict workflow from storage to use. The diagram below outlines the logical sequence
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of steps for safe handling:

(Start Procedure)

Plan experiment
and pre-weigh container
Prepare inert
glove box or area
Quickly retrieve Transfer to weighing
sample from storage vessel in controlled area

Weigh required Use in reaction
amount quickly or solution

Seal new container
immediately after use

'

Return primary
container to storage

End Procedure

Click to download full resolution via product page

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s1832926?utm_src=pdf-custom-synthesis
https://www.alfachemch.com/oled/pyridine-hydroiodide-cas-no-18820-83-2.html
https://www.tcichemicals.com/US/en/p/P2672
https://en.wikipedia.org/wiki/Hygroscopy
https://www.smolecule.com/products/b1832926#handling-hygroscopic-pyridine-hydroiodide
https://www.smolecule.com/products/b1832926#handling-hygroscopic-pyridine-hydroiodide
https://www.smolecule.com/products/b1832926#handling-hygroscopic-pyridine-hydroiodide
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1832926?utm_src=pdf-bulk
https://www.smolecule.com/products/s1832926?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1832926?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

